Cas no 1956331-41-1 (8-methylsulfonylquinoline-3-carboxylic acid)
1956331-41-1 structure
Product Name:8-methylsulfonylquinoline-3-carboxylic acid
CAS No:1956331-41-1
MF:C11H9NO4S
MW:251.258461713791
CID:4633170
Update Time:2024-11-04
8-methylsulfonylquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-(Methylsulfonyl)quinoline-3-carboxylic acid
- 8-methylsulfonylquinoline-3-carboxylic acid
- AMY26436
- K10037
-
- Inchi: 1S/C11H9NO4S/c1-17(15,16)9-4-2-3-7-5-8(11(13)14)6-12-10(7)9/h2-6H,1H3,(H,13,14)
- InChI Key: GWCGDCPOQHPRHD-UHFFFAOYSA-N
- SMILES: S(C)(C1=CC=CC2=CC(C(=O)O)=CN=C12)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 400
- XLogP3: 1
- Topological Polar Surface Area: 92.7
8-methylsulfonylquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229351-250mg |
8-(Methylsulfonyl)quinoline-3-carboxylic acid |
1956331-41-1 | 97% | 250mg |
$519 | 2022-09-01 | |
| Chemenu | CM229351-1g |
8-(Methylsulfonyl)quinoline-3-carboxylic acid |
1956331-41-1 | 97% | 1g |
$1347 | 2022-09-01 | |
| Chemenu | CM229351-1g |
8-(Methylsulfonyl)quinoline-3-carboxylic acid |
1956331-41-1 | 97% | 1g |
$1129 | 2021-08-04 | |
| Alichem | A189007213-250mg |
8-(Methylsulfonyl)quinoline-3-carboxylic acid |
1956331-41-1 | 97% | 250mg |
$478.17 | 2023-09-02 | |
| Alichem | A189007213-1g |
8-(Methylsulfonyl)quinoline-3-carboxylic acid |
1956331-41-1 | 97% | 1g |
$1315.63 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546154-100mg |
8-(Methylsulfonyl)quinoline-3-carboxylic acid |
1956331-41-1 | 98% | 100mg |
¥3417 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546154-250mg |
8-(Methylsulfonyl)quinoline-3-carboxylic acid |
1956331-41-1 | 98% | 250mg |
¥5093 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546154-1g |
8-(Methylsulfonyl)quinoline-3-carboxylic acid |
1956331-41-1 | 98% | 1g |
¥14157 | 2023-04-15 | |
| eNovation Chemicals LLC | Y1225805-1g |
8-(Methylsulfonyl)quinoline-3-carboxylic acid |
1956331-41-1 | 95% | 1g |
$1700 | 2024-06-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2386-100MG |
8-methylsulfonylquinoline-3-carboxylic acid |
1956331-41-1 | 95% | 100MG |
¥ 1,663.00 | 2023-03-19 |
8-methylsulfonylquinoline-3-carboxylic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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